Cas no 2171166-88-2 ((3S)-3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid)

• Product Name: (3S)-3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid
• CAS No: 2171166-88-2
• MF: C₃₃H₃₈N₂O₆
• MW: 558.664629459381
• CID: 6411950
• PubChem ID: 165559425
• Update Time: 2025-05-26

(3S)-3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1475710
• 2171166-88-2
• (3S)-3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid

• Inchi： 1S/C33H38N2O6/c1-3-4-14-24(19-30(36)37)34-32(38)31(22(2)40-20-23-12-6-5-7-13-23)35-33(39)41-21-29-27-17-10-8-15-25(27)26-16-9-11-18-28(26)29/h5-13,15-18,22,24,29,31H,3-4,14,19-21H2,1-2H3,(H,34,38)(H,35,39)(H,36,37)/t22-,24-,31+/m0/s1
• InChI Key： RNGXMLDJIWLWRR-ASDMVPRYSA-N
• SMILES： O(C(N[C@@H](C(N[C@H](CC(=O)O)CCCC)=O)[C@H](C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 558.27298694g/mol
• Monoisotopic Mass: 558.27298694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 15
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 114Ų

Additional information on (3S)-3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid

Research Brief on (3S)-3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid and Related Studies (CAS: 2171166-88-2)

In recent years, the compound (3S)-3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid (CAS: 2171166-88-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating fluorenylmethoxycarbonyl (Fmoc) and benzyloxy protective groups, serves as a critical intermediate in peptide synthesis and drug development. Its unique chemical properties make it a valuable tool for researchers exploring novel therapeutic agents and biochemical pathways.

Recent studies have focused on the synthesis and application of this compound in the development of peptide-based therapeutics. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of modified peptides with enhanced stability and bioavailability. The research demonstrated that the Fmoc-protected amino acid derivative facilitates efficient solid-phase peptide synthesis (SPPS), enabling the production of high-purity peptides for preclinical evaluation. The study also noted the compound's compatibility with automated synthesis platforms, underscoring its utility in large-scale pharmaceutical production.

Another key area of investigation involves the compound's potential as a building block for targeted drug delivery systems. A 2024 study published in Bioconjugate Chemistry explored its incorporation into liposomal formulations designed for cancer therapy. The researchers reported that the hydrophobic heptanoic acid tail and the Fmoc-protected amine group allowed for stable conjugation with lipid bilayers, improving the encapsulation efficiency of chemotherapeutic agents. Preliminary in vivo results indicated enhanced tumor accumulation and reduced off-target effects, suggesting promising applications in oncology.

In addition to its therapeutic potential, (3S)-3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid has been instrumental in structural biology studies. A recent Nature Communications article (2024) detailed its use in crystallizing membrane-associated proteins. The compound's amphiphilic nature was found to stabilize protein conformations, facilitating high-resolution X-ray diffraction analysis. This breakthrough has provided new insights into the mechanisms of G-protein-coupled receptors (GPCRs), a major drug target class.

Ongoing research continues to explore novel derivatives of this compound, with particular emphasis on optimizing its pharmacokinetic properties. Computational modeling studies published in Journal of Chemical Information and Modeling (2024) have identified potential modifications to the benzyloxy group that could enhance metabolic stability while maintaining synthetic accessibility. These findings are expected to guide future medicinal chemistry efforts in developing next-generation peptide therapeutics.

In conclusion, (3S)-3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid (CAS: 2171166-88-2) represents a versatile and valuable compound in contemporary pharmaceutical research. Its applications span from peptide synthesis to drug delivery and structural biology, with recent advancements highlighting its growing importance in addressing complex therapeutic challenges. As research progresses, this molecule is poised to play an increasingly significant role in the development of innovative biomedical solutions.